Cas no 62155-85-5 (1,2-Benzenedicarboxylic acid, 4-[[(3-methylphenyl)amino]sulfonyl]-)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-[[(3-methylphenyl)amino]sulfonyl]-
• CAS No: 62155-85-5
• MF: C₁₅H₁₃NO₆S
• MW: 335.33182311058
• CID: 456111
• PubChem ID: 14874137
• Update Time: 2025-04-19

1,2-Benzenedicarboxylic acid, 4-[[(3-methylphenyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-[[(3-methylphenyl)amino]sulfonyl]-
• 4-[(3-methylphenyl)sulfamoyl]phthalic acid
• 62155-85-5
• 4-[(3-Methylphenyl)sulfamoyl]benzene-1,2-dicarboxylic acid
• DTXSID00564894

• Inchi： 1S/C15H13NO6S/c1-9-3-2-4-10(7-9)16-23(21,22)11-5-6-12(14(17)18)13(8-11)15(19)20/h2-8,16H,1H3,(H,17,18)(H,19,20)
• InChI Key： DTOZUTDNXUJKDT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=C(C(=O)O)C=1)(NC1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 335.04639
• Monoisotopic Mass: 335.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 120.77